Cas no 302904-15-0 (2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile)

2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile structure
302904-15-0 structure
Product Name:2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile
CAS No:302904-15-0
MF:C16H11BrN2O2
MW:343.174742937088
CID:3054839
PubChem ID:2831075
Update Time:2025-04-21

2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile
    • 2-amino-4-(3-bromophenyl)-7-hydroxy-4H-chromene-3-carbonitrile
    • AKOS022007163
    • AB00074626-01
    • BRD-A19327359-001-01-8
    • 302904-15-0
    • STL379835
    • CHEMBL3187621
    • AKOS000409831
    • Cambridge id 5154773
    • CCG-115660
    • 664-025-4
    • Inchi: 1S/C16H11BrN2O2/c17-10-3-1-2-9(6-10)15-12-5-4-11(20)7-14(12)21-16(19)13(15)8-18/h1-7,15,20H,19H2
    • InChI Key: VJWKHMRCIPDUDC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1C(C#N)=C(N)OC2C=C(C=CC1=2)O

Computed Properties

  • Exact Mass: 342.00039Da
  • Monoisotopic Mass: 342.00039Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 79.3Ų
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